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Introduction
Celastrus angulatus, a plant belonging to the Celastraceae family, has a history of use in

traditional Chinese medicine for treating conditions like rheumatism.[1] Modern scientific

investigation has primarily focused on its potent insecticidal properties, attributed to a diverse

group of sesquiterpene polyol esters.[1][2] While other bioactivities such as antitumor and anti-

inflammatory effects have been noted in the broader Celastraceae family, research on C.

angulatus has remained largely centered on its applications in pest control.[2][3] This guide

provides a comprehensive overview of the current state of knowledge on the bioactivity of C.

angulatus extracts, with a focus on quantitative data, experimental methodologies, and known

mechanisms of action.

Insecticidal Activity
The most extensively documented bioactivity of Celastrus angulatus extracts is their

insecticidal effect, particularly against lepidopteran larvae such as Mythimna separata (oriental

armyworm).[2][4] The active constituents are primarily β-dihydroagarofuran sesquiterpenoids.

[2]
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The insecticidal potency of various compounds isolated from C. angulatus has been quantified,

primarily through median knockdown dose (KD50) and median lethal dose (LD50) values.

Compound Test Organism Bioassay Potency (µg/g) Reference

NW37

Mythimna

separata (4th

instar larvae)

Knockdown KD50: 252.3 [1]

Angulatin G

(Celangulatin E)

Mythimna

separata
Lethal Dose

LD50: 1656.4

(µg/mL)

Celangulin XIX
Mythimna

separata
Effective Dose ED50: 73.3

Mechanism of Insecticidal Action
The insecticidal compounds from C. angulatus exert their effects through multiple mechanisms,

primarily targeting the insect's nervous and digestive systems.

1. Inhibition of Na+/K+-ATPase:

Celangulin IV and V, major insecticidal components, have been shown to inhibit the activity of

Na+/K+-ATPase in the brain of Mythimna separata larvae.[1][5] This enzyme is crucial for

maintaining electrochemical gradients across nerve cell membranes, and its inhibition disrupts

nerve impulse transmission.[1][5] The inhibitory effect of Celangulin IV is reportedly more

pronounced than that of Celangulin V.[1][5]
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Compound Concentration

In Vitro
Inhibition of
Na+/K+-
ATPase
Activity (%)

In Vivo
Inhibition of
Na+/K+-
ATPase
Activity (%)

Reference

Celangulin IV 25 mg/liter 7.59
32.39 (narcosis),

37.73 (recovery)
[5]

Celangulin IV 400 mg/liter 40.36 N/A [5]

Celangulin V 25 mg/liter 15.74

10.57

(excitation),

18.70

(convulsion),

17.53

(dehydration)

[5]

Celangulin V 400 mg/liter 3.60 N/A [5]

2. Inhibition of V-ATPase:

Celangulin V has also been identified as an inhibitor of vacuolar-type H+-ATPase (V-ATPase)

in the midgut cells of lepidopteran larvae.[4][6] V-ATPase is vital for energizing nutrient

absorption and maintaining the high pH of the insect midgut. Inhibition of this enzyme disrupts

these processes, leading to starvation and mortality.[6] Specifically, Celangulin V is proposed

to bind to the H subunit of V-ATPase.[4]

Experimental Protocols
1. Extraction and Bioassay-Guided Fractionation:

A common methodology for isolating insecticidal compounds from C. angulatus is bioassay-

guided fractionation.

Extraction: The dried and pulverized root bark is typically extracted with a solvent such as

methanol (MeOH) under reflux.[2]
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Fractionation: The crude extract is then subjected to chromatographic separation. A common

initial step is adsorption on a macroporous resin column, followed by elution with a gradient

of solvents (e.g., methanol-water).[2] Fractions are collected and tested for insecticidal

activity.

Isolation: Active fractions are further purified using techniques like reverse-phase high-

performance liquid chromatography (RP-HPLC) to yield pure compounds.[2]
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2. Insecticidal Activity Assay (Leaf Disc Method):

Preparation: Test compounds are dissolved in a suitable solvent (e.g., acetone).

Application: A known amount of the test solution is applied to leaf discs of a specific area.

Exposure: Fourth instar larvae of Mythimna separata are fed the treated leaf discs for a

defined period (e.g., 12 hours).

Observation: The number of knocked-down larvae is recorded after a set time (e.g., 24

hours).

Analysis: The median knockdown dose (KD50) is calculated from the dose-response data.

Dissolve Compound in Acetone

Apply to Leaf Disc

Feed to Larvae (12h)

Observe Knockdown (24h)

Calculate KD50

Click to download full resolution via product page

Leaf Disc Method for Insecticidal Assay

3. Na+/K+-ATPase Activity Assay:
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Enzyme Preparation: Na+/K+-ATPase is prepared from the brains of the target insect larvae.

Incubation: The enzyme preparation is incubated with the test compound at various

concentrations.

Reaction Initiation: The enzymatic reaction is initiated by the addition of ATP.

Measurement: The amount of inorganic phosphate released is measured to determine

enzyme activity.

Analysis: The concentration of the compound that inhibits 50% of the enzyme activity (IC50)

can be determined.

Prepare Enzyme from Insect Brain

Incubate with Test Compound

Add ATP to Start Reaction
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Determine Enzyme Inhibition
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Na+/K+-ATPase Inhibition Assay Workflow
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Anticancer and Anti-inflammatory Activities: A Gap
in the Research
While various compounds isolated from the Celastraceae family, including sesquiterpene polyol

esters similar to those found in C. angulatus, have demonstrated antitumor, anti-HIV, and

immunosuppressive activities, there is a notable lack of specific research on the anticancer and

anti-inflammatory properties of Celastrus angulatus extracts or its purified constituents.[2]

Studies on related species offer insights into potential bioactivities that warrant investigation in

C. angulatus:

Celastrus paniculatus: Extracts from this species have shown antiproliferative activity against

breast and colon cancer cell lines.[7] Some of its constituents have been found to induce

apoptosis and autophagy in breast cancer cells by targeting signaling pathways involving

Akt, NF-κB, and MAP kinases.[7] Furthermore, C. paniculatus seed extracts have

demonstrated anti-inflammatory effects in animal models.[8]

Celastrus orbiculatus: Extracts from this plant have been reported to possess antitumor and

anti-inflammatory properties.[3] Diterpenoids from C. orbiculatus have shown anti-

inflammatory effects by inhibiting the production of nitric oxide and pro-inflammatory

mediators through the suppression of NF-κB and MAPK signaling pathways.[9]

The presence of structurally related bioactive compounds in C. angulatus suggests that it may

also possess similar anticancer and anti-inflammatory potential. However, dedicated studies

are required to confirm and quantify these activities and to elucidate the underlying

mechanisms.

Future Directions
The existing body of research provides a strong foundation for the insecticidal applications of

Celastrus angulatus extracts. Future research should focus on:

Broadening the Scope of Bioactivity Screening: Systematic evaluation of C. angulatus

extracts and their purified compounds for anticancer, anti-inflammatory, and other

pharmacological activities.
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Elucidating Mechanisms of Action: For any identified bioactivities, in-depth studies are

needed to understand the molecular targets and signaling pathways involved.

Structure-Activity Relationship (SAR) Studies: Investigating how the chemical structure of the

sesquiterpene polyol esters influences their biological activity to guide the development of

more potent and selective compounds.

Toxicological and Safety Assessments: Comprehensive evaluation of the safety profile of C.

angulatus extracts and their active constituents to ensure their suitability for therapeutic or

agricultural applications.

Conclusion
Celastrus angulatus is a valuable source of potent insecticidal compounds with well-defined

mechanisms of action. This technical guide summarizes the key quantitative data and

experimental protocols related to its insecticidal properties. While the anticancer and anti-

inflammatory potential of this plant remains largely unexplored, the bioactivities of related

species suggest that C. angulatus represents a promising candidate for future drug discovery

and development efforts in these areas. Further research is essential to unlock the full

therapeutic potential of this versatile medicinal plant.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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